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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl cyanide, systematically known as 2-phenylacetonitrile, is a versatile organic
compound with the chemical formula CeHsCH2CN. It presents as a colorless, oily liquid with a
characteristic aromatic odor.[1] This nitrile is a crucial precursor in a multitude of organic
syntheses, playing a significant role in the production of pharmaceuticals, fragrances, dyes,
and pesticides.[2][3][4] Its utility stems from the reactivity of the nitrile group and the adjacent
active methylene group, which allow for a variety of chemical transformations.[1] This guide
provides a comprehensive overview of its chemical properties, synthesis, and key reactions,
tailored for professionals in research and development.

Nomenclature and Identification

o |[UPAC Name: 2-phenylacetonitrile[2][5][6]

e Synonyms: Phenylacetonitrile, Benzeneacetonitrile, a-Tolunitrile, Benzylnitrile,
(Cyanomethyl)benzene, 2-Phenylethanenitrile.[7][8][9][10]

Physicochemical Properties

The following table summarizes the key quantitative data for benzyl cyanide:
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Property Value Reference(s)
Molecular Formula CsH7N [11[3]

Molar Mass 117.15 g/mol [1]
Appearance Colorless oily liquid [1]

Density 1.015 g/cm3 at 25 °C [1]

Melting Point -24 °C [1]

Boiling Point 233-234 °C [1]

Solubility in Water Insoluble

Vapor Pressure

0.1 mmHg at 20 °C

Flash Point

102 °C (closed cup)

Refractive Index

n20/D 1.523

Experimental Protocols
Synthesis of Benzyl Cyanide via Kolbe Nitrile Synthesis

This common method involves the reaction of benzyl chloride with sodium cyanide.[1]

Materials:

Benzyl chloride

Sodium cyanide (powdered, 96-98% pure)

95% Ethanol

Water

5-L round-bottomed flask

Reflux condenser

Separatory funnel
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Mechanical stirrer

Distillation apparatus (Claisen flask recommended)

Procedure:[5][7][9]

In the 5-L round-bottomed flask, dissolve 500 g (10 moles) of powdered sodium cyanide in
450 mL of water. Gently warm the mixture on a water bath to facilitate dissolution.

Prepare a mixture of 1 kg (8 moles) of benzyl chloride and 1 kg of 95% ethanol.

Add the benzyl chloride-ethanol mixture to the sodium cyanide solution through the
separatory funnel over a period of 30-45 minutes.

Once the addition is complete, heat the mixture under reflux on a steam bath for four hours.

After reflux, cool the mixture and filter it with suction to remove the precipitated sodium
chloride. Wash the salt with a small amount of alcohol to recover any retained product.

Transfer the filtrate to a distillation apparatus and distill off the ethanol on a steam bath.

Cool the residual liquid, which will separate into two layers. Separate the upper layer of
crude benzyl cyanide.

Purify the crude product by vacuum distillation. Collect the fraction boiling at 115-120 °C at
10 mmHg. The expected yield is 740-830 g (80-90%).

Hydrolysis of Benzyl Cyanide to Phenylacetic Acid

Benzyl cyanide can be readily hydrolyzed to phenylacetic acid using a strong acid catalyst.[10]

Materials:

Benzyl cyanide

Commercial sulfuric acid

Water
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e 5-L round-bottomed flask
e Mechanical stirrer

e Reflux condenser
Procedure:[10]

¢ |n the 5-L round-bottomed flask, combine 1150 mL of water, 840 mL of commercial sulfuric
acid, and 700 g (6 moles) of benzyl cyanide.

» Heat the mixture under a reflux condenser with stirring for three hours.

o After the reaction is complete, cool the mixture slightly and pour it into 2 L of cold water,
stirring to prevent the formation of a solid mass.

« Filter the precipitated phenylacetic acid.

 To purify, melt the crude product under water and wash it by decantation with hot water
several times.

e The molten acid is then transferred for vacuum distillation. The fraction boiling at 176-189 °C
at 50 mmHg is collected, yielding approximately 630 g (77.5%) of pure phenylacetic acid.

Reduction of Benzyl Cyanide to B-Phenethylamine

The catalytic hydrogenation of benzyl cyanide yields 3-phenethylamine, a key intermediate in
pharmaceutical synthesis.

Materials:

Benzyl cyanide (pure)

Raney nickel catalyst

Liquid ammonia

Hydrogen gas
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High-pressure hydrogenation bomb (autoclave)

Ether

Procedure:[8]

Place 1 kg (8.55 moles) of pure benzyl cyanide and one tablespoon of Raney nickel catalyst
into a 2-L hydrogenation bomb.

Securely fasten the cap and introduce 150 mL of liquid ammonia.
Pressurize the bomb with hydrogen to approximately 2000 psi.

Heat the bomb to 120-130 °C and begin shaking. The reduction is typically complete within
one hour.

Cool the bomb, release the pressure, and open it.
Remove the contents and rinse the bomb with a small amount of ether.
Filter the combined liquids to remove the catalyst.

Remove the ether by distillation, and then fractionally distill the residue under reduced
pressure.

Collect the B-phenethylamine fraction boiling at 90-93 °C at 15 mmHg. The expected yield is
860-890 g (83-87%).

Synthetic Pathways and Logical Workflows

The following diagrams illustrate the central role of benzyl cyanide in synthetic organic

chemistry.
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Benzyl Chioride + NaCN (Kolbe Nitrile Synthesis)

| Benzyl Cyanide

Sodium Cyanide

Click to download full resolution via product page

Caption: Synthesis of Benzyl Cyanide.

Benzyl Cyanide

Hydrolysis (H2SO4, H20) Reduction (Hz, Raney Ni)

Phenylacetic Acid B-Phenethylamine

Pharmaceuticals (e.g., Penicillin Precursors) Pharmaceuticals (e.g., Stimulants, Antidepressants)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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